Cas no 480451-20-5 (Ethyl 4-azido-5-formylthiazole-2-carboxylate)

Ethyl 4-azido-5-formylthiazole-2-carboxylate structure
480451-20-5 structure
Product Name:Ethyl 4-azido-5-formylthiazole-2-carboxylate
CAS No:480451-20-5
MF:C7H6N4O3S
MW:226.212539196014
CID:2648080
PubChem ID:22934717
Update Time:2025-04-21

Ethyl 4-azido-5-formylthiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL13618989
    • DB-220612
    • ethyl 4-azido-5-formylthiazole-2-carboxylate
    • 480451-20-5
    • Ethyl 4-azido-5-formylthiazole-2-carboxylate
    • Inchi: 1S/C7H6N4O3S/c1-2-14-7(13)6-9-5(10-11-8)4(3-12)15-6/h3H,2H2,1H3
    • InChI Key: ZROMPMDQKXHAJR-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=C(N=[N+]=[N-])N=C1C(=O)OCC

Computed Properties

  • Exact Mass: 226.01606124Da
  • Monoisotopic Mass: 226.01606124Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 98.9Ų
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